An In-depth Technical Guide to 2,4,8-Trimethylnona-1,7-dien-4-ol
An In-depth Technical Guide to 2,4,8-Trimethylnona-1,7-dien-4-ol
This technical guide provides a comprehensive overview of the core properties of 2,4,8-trimethylnona-1,7-dien-4-ol, a terpenoid alcohol. The information is curated for researchers, scientists, and professionals in the field of drug development. This document summarizes its fundamental chemical and physical characteristics, outlines detailed experimental protocols for its synthesis and analysis, and discusses its potential biological significance.
Core Properties
2,4,8-Trimethylnona-1,7-dien-4-ol is a C12 acyclic terpenoid alcohol. Its structure features a nonane backbone with methyl substitutions at the 2, 4, and 8 positions, double bonds at the 1 and 7 positions, and a hydroxyl group at the 4-position.
Physicochemical Data
A summary of the known and estimated physicochemical properties of 2,4,8-trimethylnona-1,7-dien-4-ol is presented in Table 1. It is important to note that much of the available data is estimated, highlighting the need for further experimental validation.
| Property | Value | Source |
| Chemical Formula | C₁₂H₂₂O | PubChem[1] |
| Molecular Weight | 182.31 g/mol | FlavScents[2] |
| CAS Number | 94201-34-0 | FlavScents[2] |
| Appearance | Not available | - |
| Boiling Point (est.) | 262.61 °C at 760 mm Hg | FlavScents[2] |
| Flash Point (est.) | 205.00 °F (96.20 °C) | FlavScents[2] |
| Vapor Pressure (est.) | 0.002 mmHg at 25 °C | FlavScents[2] |
| Water Solubility (est.) | 29.19 mg/L at 25 °C | FlavScents[2] |
| logP (o/w) (est.) | 3.654 | FlavScents[2] |
Experimental Protocols
Due to the limited availability of specific experimental data for 2,4,8-trimethylnona-1,7-dien-4-ol, the following protocols are based on general methodologies for the synthesis, purification, and characterization of tertiary allylic alcohols and terpenoids.
Synthesis: Grignard Reaction
A common method for the synthesis of tertiary alcohols is the Grignard reaction. In this proposed synthesis, a suitable ketone would react with a vinyl Grignard reagent.
Materials:
-
6-methylhept-5-en-2-one
-
Vinylmagnesium bromide (Grignard reagent)
-
Anhydrous diethyl ether or tetrahydrofuran (THF)
-
Saturated aqueous ammonium chloride solution
-
Anhydrous magnesium sulfate
-
Standard glassware for inert atmosphere reactions
Procedure:
-
In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 6-methylhept-5-en-2-one in anhydrous diethyl ether.
-
Cool the solution to 0 °C using an ice bath.
-
Slowly add a solution of vinylmagnesium bromide in THF dropwise to the stirred ketone solution.
-
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours.
-
Monitor the reaction progress using Thin Layer Chromatography (TLC).
-
Upon completion, quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.
-
Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3x).
-
Combine the organic layers and wash with brine.
-
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.
Purification: Column Chromatography
The crude product can be purified by column chromatography.
Materials:
-
Silica gel (60-120 mesh)
-
Hexane
-
Ethyl acetate
-
Glass column
-
Fraction collector
Procedure:
-
Prepare a slurry of silica gel in hexane and pack it into a glass column.
-
Dissolve the crude product in a minimal amount of hexane.
-
Load the sample onto the top of the silica gel column.
-
Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 100% hexane and gradually increasing the polarity to 5-10% ethyl acetate).
-
Collect fractions and monitor by TLC to identify the fractions containing the pure product.
-
Combine the pure fractions and remove the solvent under reduced pressure.
Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy:
-
¹H NMR: The proton NMR spectrum is expected to show signals for the vinyl protons, the methyl groups (some of which will be singlets and others doublets), and the hydroxyl proton (which may be a broad singlet). The protons adjacent to the hydroxyl group would appear in the 3.3–4.0 ppm range.[3]
-
¹³C NMR: The carbon NMR spectrum will show characteristic peaks for the sp² carbons of the double bonds and the sp³ carbon bearing the hydroxyl group (typically in the 50-80 ppm range).[3] DEPT experiments can be used to distinguish between CH, CH₂, and CH₃ groups.[4]
Mass Spectrometry (MS):
-
The mass spectrum is expected to show a molecular ion peak (M⁺) at m/z 182.
-
Common fragmentation patterns for alcohols include alpha-cleavage and dehydration.[5][6] Alpha-cleavage would result in the loss of an alkyl radical, while dehydration would lead to a peak at M-18.[5][6] Allylic cleavage is also a possible fragmentation pathway.[7]
Potential Biological Activities and Signaling Pathways
While no specific biological activities have been reported for 2,4,8-trimethylnona-1,7-dien-4-ol, as a terpenoid, it belongs to a class of compounds known for a wide range of biological effects. Terpenoids have been reported to possess antimicrobial, anti-inflammatory, antioxidant, and anticancer properties.[8][9] Acyclic monoterpenes, in particular, are known for their various biological activities and are used in pharmaceuticals, food, and cosmetics.[10][11][12][13]
Based on the known activities of other terpenoids, a hypothetical signaling pathway that could be modulated by 2,4,8-trimethylnona-1,7-dien-4-ol is the NF-κB signaling pathway, which is central to inflammation.
Safety and Handling
As a volatile organic compound (VOC), 2,4,8-trimethylnona-1,7-dien-4-ol should be handled with appropriate safety precautions.[2][14][15]
-
Personal Protective Equipment (PPE): Wear safety goggles, gloves, and a lab coat.[8]
-
Ventilation: Handle in a well-ventilated area or a chemical fume hood to minimize inhalation exposure.[8]
-
Storage: Store in a tightly sealed container in a cool, dry place away from ignition sources.
-
Disposal: Dispose of in accordance with local, state, and federal regulations for chemical waste.
References
- 1. Synthesis of Homoallylic Alcohols with Acyclic Quaternary Centers via CoIII-Catalyzed Three-Component C–H Bond Addition to Internally Substituted Dienes and Carbonyls - PMC [pmc.ncbi.nlm.nih.gov]
- 2. lung.org [lung.org]
- 3. Alcohols | OpenOChem Learn [learn.openochem.org]
- 4. azom.com [azom.com]
- 5. chem.libretexts.org [chem.libretexts.org]
- 6. m.youtube.com [m.youtube.com]
- 7. m.youtube.com [m.youtube.com]
- 8. maritimetrainer.com [maritimetrainer.com]
- 9. Allyl alcohol synthesis by allylic substitution [organic-chemistry.org]
- 10. nusearch.nottingham.ac.uk [nusearch.nottingham.ac.uk]
- 11. mdpi.com [mdpi.com]
- 12. Predictions of the Biological Effects of Several Acyclic Monoterpenes as Chemical Constituents of Essential Oils Extracted from Plants [pubmed.ncbi.nlm.nih.gov]
- 13. Biological Activity of Monoterpene-Based Scaffolds: A Natural Toolbox for Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
- 14. editverse.com [editverse.com]
- 15. soapfreeprocyon.com [soapfreeprocyon.com]
